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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive analysis of the hygroscopic nature of Ethylene
Glycol-d4 (deuterated ethylene glycol). It explores the underlying physicochemical principles,
presents relevant quantitative data, and details the experimental protocols used to determine
moisture uptake. This document is intended for researchers, scientists, and professionals in
drug development who utilize deuterated compounds and require a thorough understanding of
their physical properties.

Executive Summary: Is Ethylene Glycol-d4
Hygroscopic?

Yes, Ethylene Glycol-d4 (HOCD2CD20H) is unequivocally hygroscopic. This property is
inherent to the molecular structure it shares with its non-deuterated counterpart, ethylene
glycol. The presence of two hydroxyl (-OH) groups facilitates the formation of hydrogen bonds
with water molecules in the atmosphere, leading to the absorption of moisture. The isotopic
substitution of hydrogen with deuterium does not significantly alter this fundamental physical
property. Safety and handling guidelines for Ethylene Glycol-d4 consistently recommend
storage in tightly sealed containers protected from moisture, further confirming its hygroscopic
nature[1][2].

Physicochemical Properties and Data
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The hygroscopic behavior of Ethylene Glycol-d4 is a direct consequence of its molecular
structure. Like standard ethylene glycol, it is a viscous, colorless liquid that is miscible with
water in all proportions[1][3]. The primary distinction is the replacement of four protium atoms
on the ethane backbone with deuterium, resulting in a higher molecular weight.

Comparative Physicochemical Data

The following table summarizes the key physical properties of Ethylene Glycol-d4 and
compares them with standard Ethylene Glycol.

Property Ethylene Glycol-d4 Ethylene Glycol

Chemical Formula C2H2D402 C2HeO2

Linear Formula HOCD2CD20H HOCH2CH20H

Molecular Weight 66.09 g/mol [4][5] 62.07 g/mol [6]

CAS Number 2219-51-4[1][4] 107-21-1[1]

Appearance Colorless Liquid[1][7] Colorless, syrupy liquid[3][8]
Density ~1.184 g/mL at 25 °C[4] ~1.113 g/cm?3 at 20 °C[6]
Boiling Point 196-198 °C[1][4] 197.3 °C[6]

Melting Point -13 °C[1][4] -12.9°C

Hygroscopicity Yes (inferred) Yes (documented)[3][8][9]

Quantitative Hygroscopicity Data

While specific quantitative studies on the rate of moisture absorption for Ethylene Glycol-d4
are not readily available in the literature, the data for standard ethylene glycol serves as a
highly reliable proxy due to their identical functional groups. Ethylene glycol demonstrates
significant water absorption that is proportional to the relative humidity (RH) of its
environment[3].
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. . Water Absorption at Final Glycol Concentration
Relative Humidity (RH) I ) .
Equilibrium (% by weight) (% by weight)

50% 20% 83.3%

Data derived from studies on
uninhibited ethylene glycol and
is presented as a reliable
estimate for Ethylene Glycol-
d4[3].

Logical & Structural Relationship

The hygroscopic nature of Ethylene Glycol-d4 is directly inherited from its parent compound,
Ethylene Glycol. The isotopic labeling does not change the fundamental chemistry of the
hydroxyl groups responsible for water absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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